Cas no 39635-33-1 (3,3',4,5,5'-Pentachlorobiphenyl)

• Product Name: 3,3',4,5,5'-Pentachlorobiphenyl
• CAS No: 39635-33-1
• MF: C₁₂H₅Cl₅
• MW: 326.433098554611
• CID: 312578
• PubChem ID: 63085
• Update Time: 2025-04-19

3,3',4,5,5'-Pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3,3',4,5,5'-pentachloro-
• 3,3',4,5,5'-Pentachlorobiphenyl
• 1,2,3-trichloro-5-(3,5-dichlorophenyl)benzene
• 3,3',4,5,5'-Pentachlorobiphenyl Solution
• , 4, 5, 5
• 3, 3
• -PENTACHLOROBIPHE
• Q27231439
• UNII-01N0V0N4S2
• 39635-33-1
• PCB 127
• SCHEMBL463584
• CB 127
• CHEMBL4086752
• DTXCID3039662
• 3,3',4,5,5'-Pentachloro-1,1'-biphenyl
• 1,1'-Biphenyl, 3,3',4,5,5'-pentachloro-
• 1,1'-Biphenyl, 3,3',4,5,5'-pentachloro- (9CI)
• 01N0V0N4S2
• DTXSID9074145
• MXVAYAXIPRGORY-UHFFFAOYSA-N

• MDL： MFCD00152731
• Inchi： 1S/C12H5Cl5/c13-8-1-6(2-9(14)5-8)7-3-10(15)12(17)11(16)4-7/h1-5H
• InChI Key： MXVAYAXIPRGORY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(C=C(C=1)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 323.88300
• Monoisotopic Mass: 323.883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.5220 (rough estimate)
• Melting Point: 95.86°C (estimate)
• Boiling Point: 412.3°C (rough estimate)
• Flash Point: 206.9°C
• Refractive Index: 1.6200 (rough estimate)
• PSA: 0.00000
• LogP: 6.62060

Related Categories

• Other Chemical Reagents